N-(Furan-2-ylmethyl)-4-nitro-1-propan-2-ylpyrazol-3-amine

• IUPAC Name: N-(furan-2-ylmethyl)-4-nitro-1-propan-2-ylpyrazol-3-amine
• InChI: InChI=1S/C11H14N4O3/c1-8(2)14-7-10(15(16)17)11(13-14)12-6-9-4-3-5-18-9/h3-5,7-8H,6H2,1-2H3,(H,12,13)
• InChI Key: TZUCTZQBHYRWGV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C(=N1)NCC2=CC=CO2)[N+](=O)[O-]
• Molecular Formula: C11H14N4O3
• Molecular Weight: 250.25 g/mol

Description

Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Compounds containing furan rings are also referred to as furans. The “N-(Furan-2-ylmethyl)” part of the molecule indicates that the compound has a furan ring attached to a nitrogen atom through a methylene (-CH2-) group.

Molecular Structure Analysis

The molecular structure of furan derivatives can be analyzed using various spectroscopic techniques. For example, NMR, FT-IR, and UV-Vis spectroscopy can be used to elucidate the structure. DFT quantum chemical calculations can also provide insights into the global reactivity and charge transfer properties of the compound.

Chemical Reactions Analysis

Furan derivatives can undergo a variety of chemical reactions. For instance, they can participate in Diels-Alder reactions, which are useful in the synthesis of complex organic compounds.

Mechanism of Action

The mechanism of action of furan derivatives can vary depending on their structure and the biological target. Some furan derivatives have been studied for their anticancer activities, targeting the epidemal growth factor receptor (EGFR).

Safety and Hazards

The safety and hazards associated with furan derivatives can vary widely depending on their specific structure. It’s important to handle these compounds with care, using appropriate personal protective equipment and following safety guidelines.

Future Directions

The future directions in the research of furan derivatives are promising. They are being explored for their potential applications in various fields, including the development of new anticancer agents, and as platform chemicals for the synthesis of a wide range of compounds from biomass.